17-Iodovinyl-11-ethylestradiol
17-Iodovinyl-11-ethylestradiol
Brand Name:
Vulcanchem
CAS No.:
149046-54-8
VCID:
VC21137024
InChI:
InChI=1S/C22H29IO2/c1-3-14-13-21(2)19(8-9-22(21,25)10-11-23)18-6-4-15-12-16(24)5-7-17(15)20(14)18/h5,7,10-12,14,18-20,24-25H,3-4,6,8-9,13H2,1-2H3/b11-10+/t14-,18-,19-,20+,21-,22+/m0/s1
SMILES:
CCC1CC2(C(CCC2(C=CI)O)C3C1C4=C(CC3)C=C(C=C4)O)C
Molecular Formula:
C22H29IO2
Molecular Weight:
452.4 g/mol
17-Iodovinyl-11-ethylestradiol
CAS No.: 149046-54-8
Cat. No.: VC21137024
Molecular Formula: C22H29IO2
Molecular Weight: 452.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 149046-54-8 |
|---|---|
| Molecular Formula | C22H29IO2 |
| Molecular Weight | 452.4 g/mol |
| IUPAC Name | (8S,9S,11S,13S,14S,17R)-11-ethyl-17-[(E)-2-iodoethenyl]-13-methyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthrene-3,17-diol |
| Standard InChI | InChI=1S/C22H29IO2/c1-3-14-13-21(2)19(8-9-22(21,25)10-11-23)18-6-4-15-12-16(24)5-7-17(15)20(14)18/h5,7,10-12,14,18-20,24-25H,3-4,6,8-9,13H2,1-2H3/b11-10+/t14-,18-,19-,20+,21-,22+/m0/s1 |
| Standard InChI Key | UYRBVLDGMNORHN-XUOOYTPCSA-N |
| Isomeric SMILES | CC[C@H]1C[C@]2([C@@H](CC[C@]2(/C=C/I)O)[C@H]3[C@H]1C4=C(CC3)C=C(C=C4)O)C |
| SMILES | CCC1CC2(C(CCC2(C=CI)O)C3C1C4=C(CC3)C=C(C=C4)O)C |
| Canonical SMILES | CCC1CC2(C(CCC2(C=CI)O)C3C1C4=C(CC3)C=C(C=C4)O)C |
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